Cas no 953243-14-6 (3,5-dimethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide)

• Product Name: 3,5-dimethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide
• CAS No: 953243-14-6
• MF: C₂₂H₂₀N₄O₄
• MW: 404.418604850769
• CID: 6382448
• PubChem ID: 16886029
• Update Time: 2025-10-28

3,5-dimethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide
• 3,5-dimethoxy-N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide
• 953243-14-6
• SR-01000919884-1
• F5014-0346
• 3,5-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide
• VU0628992-1
• 3,5-dimethoxy-N-[4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]benzamide
• AKOS024489198
• SR-01000919884

• Inchi： 1S/C22H20N4O4/c1-28-17-10-15(11-18(12-17)29-2)22(27)23-16-6-4-14(5-7-16)19-13-26-20(24-19)8-9-21(25-26)30-3/h4-13H,1-3H3,(H,23,27)
• InChI Key： QXRLMQQBMSFNKE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=NC(=CN2N=1)C1C=CC(=CC=1)NC(C1C=C(C=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 404.14845513g/mol
• Monoisotopic Mass: 404.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 87Ų

Additional information on 3,5-dimethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide

Comprehensive Overview of 3,5-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide (CAS No. 953243-14-6)

3,5-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide (CAS No. 953243-14-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazo[1,2-b]pyridazine derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its role as a kinase inhibitor, a property that makes it a promising candidate for drug development targeting various diseases, including cancer and inflammatory disorders.

The molecular structure of 3,5-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide features a benzamide core linked to an imidazo[1,2-b]pyridazine moiety, with methoxy groups at strategic positions. This configuration enhances its binding affinity to specific protein targets, such as tyrosine kinases, which are critical in cellular signaling pathways. The compound's CAS No. 953243-14-6 is frequently searched in scientific databases, reflecting its relevance in modern drug discovery.

In recent years, the demand for small-molecule inhibitors like 3,5-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide has surged, driven by advancements in precision medicine and targeted therapy. Users often inquire about its synthesis methods, solubility, and bioavailability, highlighting the need for detailed technical data. Additionally, its potential applications in neurodegenerative diseases and autoimmune conditions are emerging as hot topics in academic and industrial research.

From a synthetic chemistry perspective, the preparation of CAS No. 953243-14-6 involves multi-step organic reactions, including cross-coupling and amide bond formation. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, which are crucial for preclinical studies. The compound's logP value and metabolic stability are also critical parameters evaluated during drug development.

The growing interest in 3,5-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide is evident from its frequent mentions in patents and scientific publications. Its potential as a lead compound for novel therapeutics aligns with the current focus on personalized medicine and AI-driven drug design. As the scientific community continues to explore its mechanisms of action, this compound is poised to play a pivotal role in addressing unmet medical needs.